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Compound of Interest

Compound Name: 4-Heptanone

Cat. No.: B092745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility characteristics of 4-Heptanone
(also known as dipropyl ketone) in aqueous and organic media. The document outlines

quantitative solubility data, detailed experimental methodologies for solubility determination,

and a logical workflow for assessing miscibility.

Core Properties of 4-Heptanone
4-Heptanone is a colorless liquid organic compound with the chemical formula

(CH₃CH₂CH₂)₂CO.[1] It is a dialkyl ketone used as a solvent, particularly for nitrocellulose, and

as an intermediate in organic synthesis and the preparation of flavorings.[2][3][4] Its relatively

nonpolar structure, characterized by a seven-carbon chain and a central carbonyl group,

governs its solubility behavior.

Aqueous Solubility of 4-Heptanone
4-Heptanone is generally described as being insoluble or only slightly soluble in water.[3][5]

The presence of the polar carbonyl group allows for some interaction with water molecules, but

the long, hydrophobic alkyl chains limit its aqueous solubility.[6][7] Quantitative data from

various sources are summarized below.

Table 1: Quantitative Aqueous Solubility Data for 4-Heptanone
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Solubility Value Temperature Source(s)

3.2 g/L (0.32 g/100 mL) 25 °C [5][8]

4.6 g/L (0.46 g/100 mL) 20 °C [2][9]

5.0 g/L (0.5% w/v) Not Specified [2][4]

Solubility in Organic Solvents
Consistent with the chemical principle of "like dissolves like," 4-heptanone's nonpolar

character renders it highly soluble in most common organic solvents.[3][7][10] While extensive

quantitative data across a broad range of solvents is not readily available in published

literature, its miscibility with alcohols, ethers, and nonpolar solvents is well-established.[2][4][5]

Table 2: Qualitative Solubility of 4-Heptanone in Organic Solvents

Solvent Class
Representative
Solvents

Solubility Profile Source(s)

Alcohols Methanol, Ethanol Soluble / Miscible [4][5]

Ethers Diethyl Ether Soluble / Miscible [5]

Alkanes Hexane, Heptane Soluble

Halogenated Carbon Tetrachloride Soluble

Oils General Oils Miscible [2][4]

Experimental Protocols for Solubility Determination
Determining the solubility of a liquid like 4-heptanone involves a range of methods from simple

qualitative assessment to precise quantitative analysis.

This is the most direct and common method for determining if two liquids are miscible.[10]

Objective: To qualitatively assess whether 4-heptanone forms a homogeneous solution with a

given solvent.
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Materials:

4-Heptanone

Solvent of interest

Graduated cylinders or volumetric flasks

Vortex mixer or magnetic stirrer

Methodology:

Preparation: Measure equal volumes of 4-heptanone and the test solvent (e.g., 10 mL of

each) into a clear glass vial or test tube with a secure cap.

Mixing: Securely cap the container and agitate vigorously using a vortex mixer for 1-2

minutes. Alternatively, mix using a magnetic stirrer for 15-20 minutes.

Observation: Allow the mixture to stand undisturbed for at least 30 minutes. Observe the

sample against a well-lit background.

Interpretation:

Miscible: The mixture remains a single, clear, homogeneous phase with no visible

interface.

Immiscible: Two distinct layers are formed, indicating a lack of solubility.[10]

Partially Soluble: The mixture appears cloudy or forms an emulsion that may or may not

separate over a longer period. The volumes of the layers may change compared to the

initial volumes.

This method determines the saturation concentration of a solute in a solvent at a specific

temperature. It is particularly useful for compounds that are slightly or partially soluble.

Objective: To quantify the maximum concentration (solubility) of 4-heptanone in a solvent at a

controlled temperature.
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Materials:

4-Heptanone

Solvent of interest (e.g., Water)

Temperature-controlled shaker or water bath

Centrifuge

Syringes and syringe filters (e.g., 0.22 µm PTFE)

Analytical instrumentation: Gas Chromatograph with Flame Ionization Detector (GC-FID) or

Mass Spectrometer (GC-MS).

Volumetric glassware for standard preparation.

Methodology:

Preparation of Saturated Solution: Add an excess amount of 4-heptanone to a known

volume of the solvent in a sealed container (e.g., add 2 mL of 4-heptanone to 20 mL of

water). The presence of a separate, undissolved phase of 4-heptanone is essential to

ensure saturation.

Equilibration: Place the sealed container in a temperature-controlled shaker bath set to the

desired temperature (e.g., 25°C ± 0.5°C). Agitate the mixture for a prolonged period (e.g.,

24-48 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, cease agitation and allow the mixture to stand in the

temperature bath for several hours to allow the two phases to separate clearly. For stable

emulsions, centrifugation may be required to force phase separation.

Sample Extraction: Carefully extract an aliquot from the center of the solvent phase, taking

extreme care not to disturb the interface or draw any of the undissolved 4-heptanone.

Filtration: Immediately filter the extracted aliquot through a syringe filter to remove any

microscopic, undissolved droplets of 4-heptanone.
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Quantitative Analysis:

Prepare a series of calibration standards of 4-heptanone in a miscible solvent (e.g.,

methanol or ethanol).

Analyze the filtered sample (the saturated solution) and the calibration standards using

GC-FID or GC-MS.

Construct a calibration curve by plotting the instrument response versus the concentration

of the standards.

Determine the concentration of 4-heptanone in the sample by interpolating its instrument

response on the calibration curve. This concentration represents the solubility at the tested

temperature.

Visualization of Solubility Assessment Workflow
The logical process for evaluating the solubility of 4-heptanone in a novel solvent can be

visualized as a workflow diagram. This process begins with foundational principles and

progresses to quantitative analysis only when necessary.
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Start: Select 4-Heptanone
and Test Solvent

Consider Principle:
'Like Dissolves Like'

(Assess Polarity)

Perform Visual Miscibility Test
(Protocol 4.1)

Observe Mixture After Settling

Result: Homogeneous
Single Phase

Clear?

Result: Two Distinct
Phases Form

Separate Layers?

Result: Cloudy, Emulsion,
or Unclear

Neither?

Report: Miscible Report: Immiscible
(Solubility ≈ 0)

Perform Quantitative Analysis
(Protocol 4.2)

Report: Quantitative
Solubility Value (e.g., g/L)

Click to download full resolution via product page

Caption: Workflow for Solubility and Miscibility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Heptanone - Wikipedia [en.wikipedia.org]

2. 4-Heptanone | 123-19-3 [chemicalbook.com]

3. CAS 123-19-3: 4-Heptanone | CymitQuimica [cymitquimica.com]

4. 4-Heptanone CAS#: 123-19-3 [m.chemicalbook.com]

5. 4-Heptanone | C7H14O | CID 31246 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. chem.libretexts.org [chem.libretexts.org]

7. Physical Properties of Ketones and Aldehydes | OpenOChem Learn
[learn.openochem.org]

8. Showing Compound 4-Heptanone (FDB008059) - FooDB [foodb.ca]

9. 4-Heptanone | CAS#:123-19-3 | Chemsrc [chemsrc.com]

10. 溶剂混溶性表 [sigmaaldrich.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility of 4-
Heptanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092745#solubility-of-4-heptanone-in-organic-
solvents-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b092745?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/4-Heptanone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4487971.htm
https://cymitquimica.com/cas/123-19-3/
https://m.chemicalbook.com/ProductChemicalPropertiesCB4487971_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Heptanone
https://chem.libretexts.org/Bookshelves/Introductory_Chemistry/The_Basics_of_General_Organic_and_Biological_Chemistry_(Ball_et_al.)/14%3A_Organic_Compounds_of_Oxygen/14.10%3A_Properties_of_Aldehydes_and_Ketones
https://learn.openochem.org/learn/second-semester-topics/aldehydes-and-ketones/physical-properties-of-ketones-and-aldehydes
https://learn.openochem.org/learn/second-semester-topics/aldehydes-and-ketones/physical-properties-of-ketones-and-aldehydes
https://foodb.ca/compounds/FDB008059
https://www.chemsrc.com/en/cas/123-19-3_1085298.html
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/analytical-chemistry/purification/solvent-miscibility-table
https://www.benchchem.com/product/b092745#solubility-of-4-heptanone-in-organic-solvents-and-water
https://www.benchchem.com/product/b092745#solubility-of-4-heptanone-in-organic-solvents-and-water
https://www.benchchem.com/product/b092745#solubility-of-4-heptanone-in-organic-solvents-and-water
https://www.benchchem.com/product/b092745#solubility-of-4-heptanone-in-organic-solvents-and-water
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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